Cas no 57338-19-9 (2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-)
57338-19-9 structure
Product Name:2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
CAS No:57338-19-9
MF:C12H11ClN2O2
MW:250.680941820145
CID:345724
PubChem ID:841782
Update Time:2025-04-19
2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
- ethyl 3-(3-chloroanilino)-2-cyanoprop-2-enoate
- DTXSID70357058
- AKOS030751659
- 57338-19-9
-
- Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)9(7-14)8-15-11-5-3-4-10(13)6-11/h3-6,8,15H,2H2,1H3
- InChI Key: WXFLGONMNQJZFA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC=C(C#N)C(=O)OCC
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- PSA: 62.12
2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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